Cas no 431886-95-2 (6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole)
431886-95-2 structure
Product Name:6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole
CAS No:431886-95-2
MF:C12H9ClN2O
MW:232.66566157341
CID:1112446
PubChem ID:21362738
Update Time:2025-04-20
6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole
- DB-359494
- SCHEMBL14253048
- 431886-95-2
-
- Inchi: 1S/C12H9ClN2O/c1-16-12-5-10-8(4-9(12)13)7-2-3-14-6-11(7)15-10/h2-6,15H,1H3
- InChI Key: BRLSNUXWHXOFPO-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)C1C=CN=CC=1N2)OC
Computed Properties
- Exact Mass: 232.0403406g/mol
- Monoisotopic Mass: 232.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.9Ų
6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
431886-95-2 (6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole) Related Products
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